2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid

• Molecular Formula: C11H8BrNO3
• Molecular Weight: 282.09 g/mol
• IUPAC Name: 2-(6-bromo-5-methyl-1H-indol-3-yl)-2-oxoacetic acid
• InChI: InChI=1S/C11H8BrNO3/c1-5-2-6-7(10(14)11(15)16)4-13-9(6)3-8(5)12/h2-4,13H,1H3,(H,15,16)
• InChI Key: SDFQNXBNPKTVHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)NC=C2C(=O)C(=O)O

Description

2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid is a chemical compound with the molecular formula C12H10BrNO3 and a molecular weight of 296.12 g/mol . This compound is known for its unique structure, which includes a brominated indole ring and an oxoacetic acid moiety. It is often used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as the brominating agents, and the reactions are usually carried out in an organic solvent such as dichloromethane or chloroform .

Industrial Production Methods

In industrial settings, the production of 2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid may involve large-scale bromination processes followed by purification steps such as recrystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The bromine atom in the indole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid involves its interaction with specific molecular targets and pathways. The brominated indole ring can interact with various enzymes and receptors, leading to changes in cellular processes. The oxoacetic acid moiety may also play a role in modulating the compound’s activity .

Comparison with Similar Compounds

Similar Compounds

• 2-(5-Bromo-6-methyl-3-indolyl)-2-oxoacetic Acid
• 2-(6-Chloro-5-methyl-3-indolyl)-2-oxoacetic Acid
• 2-(6-Bromo-5-ethyl-3-indolyl)-2-oxoacetic Acid

Uniqueness

2-(6-Bromo-5-methyl-3-indolyl)-2-oxoacetic Acid is unique due to its specific bromination pattern and the presence of the oxoacetic acid group. This combination of structural features imparts distinct chemical and biological properties that differentiate it from similar compounds .